(E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H15F2N3O3S2/c1-3-6-20-14-11(18)8-10(17)9-13(14)25-16(20)19-15(22)12-5-4-7-21(12)26(2,23)24/h1,8-9,12H,4-7H2,2H3
• InChI Key: FGHDYZDDWUGKAY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)N=C2N(C3=C(C=C(C=C3S2)F)F)CC#C
• Molecular Formula: C16H15F2N3O3S2
• Molecular Weight: 399.4 g/mol

Description

(E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C16H15F2N3O3S2 and its molecular weight is 399.43. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

(E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)pyrrolidine-2-carboxamide is a complex compound with potential applications in chemical synthesis and derivative formation. Its derivatives have been explored in various studies for different purposes:

• Alternative Product Formation : The compound has been involved in one-pot reactions to produce alternative products like N-Methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide. These products are derived from reactions involving benzylidenemalononitrile and N-methyl-2-thiocarbamoylacetamide, showcasing its utility in creating diverse chemical structures (Krauze et al., 2007).

• PET Tracer Synthesis : Derivatives of the compound have been investigated for their potential as PET (Positron Emission Tomography) tracers. For instance, [11C]BBAC and [11C]BBPC were synthesized as potential PET tracers for orexin2 receptors, although studies in rhesus monkeys did not show the expected tracer retention or appropriate brain uptake, highlighting the challenges and complexities of tracer development (Liu et al., 2012).

• Cancer Imaging Agent Synthesis : The compound has also been a part of the synthesis process for potential PET agents aimed at imaging B-Raf(V600E) in cancers, indicating its relevance in medical diagnostics and cancer research (Wang et al., 2013).

• Chemosensors for Anions : Some derivatives have been synthesized as chemosensors for anions like cyanide, with some compounds exhibiting a color change from yellow to colorless, and quenching of green fluorescence, observable by the naked eye (Wang et al., 2015).